Cas no 58505-92-3 (Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate)

Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate is a versatile pyrrolidone derivative featuring both ester and hydroxyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the 5-oxopyrrolidine (γ-lactam) core provides structural rigidity, while the 2-hydroxyethyl and methyl ester substituents enhance its reactivity for further derivatization. This compound is particularly useful in the preparation of biologically active molecules, including nootropic agents and peptide mimetics, due to its balanced hydrophilicity and synthetic flexibility. Its stability under standard conditions and compatibility with a range of reaction conditions further contribute to its utility in research and industrial settings.

Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate structure

58505-92-3 structure

Product Name:Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate

CAS No:58505-92-3

MF:C₈H₁₃NO₄

MW:187.193122625351

CID:948598

PubChem ID:232916

Update Time:2025-11-01

Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate
- AC1L5OXX
- AC1Q6FOP
- AR-1J4224
- BBL021672
- CTK1H3427
- METHYL 1-(2-HYDROXYETHYL)-5-OXO-PYRROLIDINE-3-CARBOXYLATE
- MolPort-000-149-307
- NSC30923
- methyl 1-(2-hydroxyethyl)-5-oxo-3-pyrrolidinecarboxylate
- 58505-92-3
- SCHEMBL15042072
- STK894388
- AKOS005144329
- DTXSID90283325
- NSC-30923
- Inchi： 1S/C8H13NO4/c1-13-8(12)6-4-7(11)9(5-6)2-3-10/h6,10H,2-5H2,1H3
- InChI Key： WOMNOMAETAVDMH-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)OC)CN1CCO

Computed Properties

Exact Mass: 187.08449
Monoisotopic Mass: 187.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 350.4±32.0 °C at 760 mmHg
Flash Point: 165.7±25.1 °C
PSA: 66.84
Vapor Pressure: 0.0±1.7 mmHg at 25°C

Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-(2-hydroxyethyl)-5-oxopyrrolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M223805-10mg	Methyl 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylate	58505-92-3	10mg	$ 50.00	2022-06-04
TRC	M223805-50mg	Methyl 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylate	58505-92-3	50mg	$ 115.00	2022-06-04
TRC	M223805-100mg	Methyl 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylate	58505-92-3	100mg	$ 185.00	2022-06-04